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Compound of Interest

Compound Name: Ibrutinib D5
Cat. No.: B10819815
Get Quote
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Executive Summary & Scientific Context

Ibrutinib-d5 (Ibrutinib-d5) is the deuterium-labeled isotopolog of Ibrutinib, a potent Bruton’s
tyrosine kinase (BTK) inhibitor. While primarily used as an internal standard in LC-MS/MS
guantification, it retains the potent pharmacological and toxicological properties of the parent
compound.

Critical Operational Insight: Do not be complacent due to the "research grade" or "isotopic”
labeling. The substitution of five hydrogen atoms with deuterium (

) increases metabolic stability (kinetic isotope effect) but does not mitigate cytotoxicity,
teratogenicity, or carcinogenicity. For disposal and safety purposes, Ibrutinib-d5 must be
treated with the same rigor as bulk antineoplastic agents.

Hazard Characterization (The "Why" Behind the
Protocol)

Before handling waste, operators must understand the specific risks. lbrutinib is a Class 5.1 (in
some contexts) or generally hazardous substance that targets the reproductive system and
cellular division.
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L. Operational
Hazard Category H-Code Description L
Implication
) Zero-tolerance for
o Harmful if swallowed. o
Acute Toxicity H302 o surface contamination
in eating/office areas.
CRITICAL: Pregnant
N personnel should
] May damage fertility ) ]
Reproductive H360 ] avoid handling.
or the unborn child. o
Double-gloving is
mandatory.[2]
All waste must be
) o Suspected of causing incinerated to destroy
Carcinogenicity H351 ]
cancer.[1] the chemical
structure.
Damage to organs Chronic low-level
Target Organ H373 (prolonged exposure).  exposure (dust) is the
[1] primary long-term risk.
NEVER pour down
] Very toxic to aquatic the sink. All liquid
Aquatic H410

life.[1]

waste must be

captured.

Source: GHS Classifications derived from parent compound safety data [1, 2].

Personal Protective Equipment (PPE) Matrix

The following PPE configuration is a self-validating system: if you cannot don these items, you
are not authorized to handle the substance.

o Respiratory: N95 or P100 respirator required if handling powder outside a Biosafety Cabinet
(BSC).

o Dermal (Hands):Double-gloving is the standard.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://cdn.caymanchem.com/cdn/msds/16274m.pdf
https://www.safety.duke.edu/sites/default/files/V-HazardousDrugs.pdf
https://cdn.caymanchem.com/cdn/msds/16274m.pdf
https://cdn.caymanchem.com/cdn/msds/16274m.pdf
https://cdn.caymanchem.com/cdn/msds/16274m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

o Inner Glove: Nitrile (minimum 4 mil).
o Outer Glove: Extended cuff Nitrile or Neoprene (minimum 5 mil).

o Rationale: Kinase inhibitors can permeate standard nitrile. The air gap and second layer
provide a "breakthrough buffer" allowing safe removal if the outer glove is compromised.

» Body: Tyvek® lab coat or back-closing gown with elastic cuffs.

Disposal Workflows

Disposal procedures differ based on the physical state and concentration of the waste. We
categorize waste into Trace (empty vials, tips) and Bulk (stock solutions, unused powder).

The Decision Matrix (Graphviz Visualization)

The following diagram illustrates the logical flow for segregating Ibrutinib-d5 waste streams.

Waste Generation
(Ibrutinib-d5)

Determine Waste Type

A% Significant Qty

Bulk/Stock Waste Liquid Waste
(Unused Powder, Expired Stock) (HPLC Effluent, Supernatant)

l

Segregated Liquid Waste
(Label: Cytotoxic/Flammable)

Trace Waste
(<3% residue by weight)
(e.g., Empty Vials, Tips, Gloves)

\

Yellow Bin
(Trace Chemotherapy Waste)

Black Bin
(RCRA Hazardous Waste)

High-Temp Incineration
(>1000°C)
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Figure 1: Segregation logic for Ibrutinib-d5 waste streams ensuring regulatory compliance.

Detailed Protocols
Protocol A: Trace Waste (Yellow Bin)

o Definition: Items with <3% residual weight of the drug (e.qg., pipettes, empty weighing boats,
gloves).

e Action:
o Do not rinse glassware. Rinsing creates "Bulk Liquid Waste."
o Place items directly into a Yellow Trace Chemotherapy Container.

o Seal container when 3/4 full.

Protocol B: Bulk Waste (Black Bin)

 Definition: Expired stock solutions, unused powder, or spill cleanup materials.
e Action:

o This is RCRA Hazardous Waste. While Ibrutinib is not explicitly P-listed, best practice
dictates treating it as such due to cytotoxicity.

o Place the vial/container into a Black Hazardous Waste Container.

o Label explicitly: "Hazardous Waste - Toxic - lbrutinib-d5."

Protocol C: Liquid Waste (HPLC/LC-MS)

e Context: Ibrutinib-d5 is often dissolved in DMSQO, Acetonitrile, or Methanol.
e Action:

o Collect in a dedicated satellite accumulation area carboy.
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o Label must list both the solvent (e.g., "Acetonitrile 50%") and the active ("lbrutinib-d5
<0.1%").

o Never mix with bleach (oxidizers) unless specified by a specific decontamination protocol,
as this can create hazardous byproducts with organic solvents.

Spill Management Protocol: "The 3-Zone Defense"

In the event of a powder spill of Ibrutinib-d5, immediate action is required to prevent

aerosolization.

The Containment Workflow

2. PROTECT 3. CONTAIN 4. CLEAN
Spill Detected EvacuatelélrigLF?cLEt Signage Don Double Gloves, Cover with damp absorbent pads |—{ Clean 3x with Soap/Water ] Al ma?e.ri\llii?sgck Bin
d gnag N95/P100, Gown (Do NOT sweep dry dust) Then 1x Ethanol

Click to download full resolution via product page
Figure 2: Emergency response workflow for antineoplastic powder spills.[1][3]
Step-by-Step Cleanup:

o Dampen: Gently place absorbent pads soaked in water over the powder. Do not spray
directly onto the powder, as this spreads particles [4].

e Scoop: Use a plastic scoop or forceps to lift the pads and waste into a sealable bag.

» Wash: Clean the surface three times with a detergent solution (surfactant), followed by a final

rinse with water.

» Verify: If available, use a UV light (Ibrutinib has fluorescence properties) or surface wipe test

to verify removal.

Regulatory & Compliance Notes

o RCRA Status: Ibrutinib is not currently listed on the EPA's P-list or U-list [5]. However, due to
its teratogenic nature (H360), it must be managed as Hazardous Pharmaceutical Waste
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under 40 CFR Part 266 Subpart P (if adopted by your state) or as characteristic hazardous
waste.

o Deuterium Exemption? There is no regulatory exemption for deuterated compounds. They
are regulated by the CAS number of the parent compound or the generic chemical class [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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